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Compound of Interest

Compound Name: Isobutyl(metha)acrylate

Cat. No.: B15416555

An In-depth Technical Guide to Isobutyl Methacrylate

For researchers, scientists, and drug development professionals, a thorough understanding of

chemical compounds is paramount. This guide provides a detailed overview of isobutyl

methacrylate, a versatile monomer used in a variety of applications.

Core Identification
CAS Number: 97-86-9[1][2][3][4]

Synonyms:

2-Methylpropyl methacrylate[1]
Isobutyl a-methylacrylate[1]

Isobutyl 2-methyl-2-propenoate[1][5]
Methacrylic Acid Isobutyl Ester[2][3]
Isobutyl 2-methylacrylate[3]

2-Methyl-2-propenoic acid 2-methylpropyl ester[3]

Chemical and Physical Properties
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The following table summarizes the key quantitative data for isobutyl methacrylate, providing a
clear comparison of its physical and chemical properties.

Property Value Source(s)
Molecular Formula CsH1402 [1112]1[5]
Molecular Weight 142.20 g/mol [1][2]
Appearance Colorless liquid [516]1[7]
Density 0.886 g/mL at 25 °C [1][6]
Boiling Point 155 °C [1][6]1[7]
Melting Point -34 °C [7]
Flash Point 42.5 °C (closed cup) [1]
Vapor Pressure 3.5 mmHg (at 20 °C) [1]
Vapor Density 3.82 (vs air) [1]
Refractive Index n20/D 1.420 [1][6]

Limited solubility in water;
Solubility soluble in non-polar solvents [5]

like hexane and toluene.

Applications in Research and Development

Isobutyl methacrylate is a monomer primarily used in the synthesis of polymers and
copolymers.[5][7] These polymers have found applications in various fields due to their
desirable properties such as excellent durability, flexibility, and weather resistance.[5][3]

Key application areas include:

o Coatings and Resins: It is a component in the manufacturing of acrylic resins used in
automotive coatings, metal primers, and clear coats to provide high gloss, UV resistance,
and durability.[6][8]
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» Adhesives and Sealants: The polymer is utilized in pressure-sensitive adhesives for tapes
and labels, as well as in construction adhesives and sealants.[8]

o Biomaterials: Research has explored its use in dental materials and other biomedical
applications.

e Cosmetics: It is found in nail polishes and hair styling products due to its film-forming
properties.[8]

Safety and Handling

Isobutyl methacrylate is a flammable liquid and should be handled with appropriate safety
precautions.[4][6] It can be irritating to the skin and eyes and may cause a narcotic effect.[6]
The compound is sensitive to light, heat, and air and can readily polymerize.[6] For
stabilization, it often contains an inhibitor such as monomethyl ether hydroquinone.[1] It is
incompatible with strong oxidizing agents.[6] Proper storage is in a cool, dark, and well-
ventilated area.

Disclaimer: This document is intended for informational purposes only and does not constitute
professional advice. Please consult the relevant safety data sheets and regulatory guidelines
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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